4-methoxy-N-(3-methoxypropyl)-3-nitrobenzamide

• IUPAC Name: 4-methoxy-N-(3-methoxypropyl)-3-nitrobenzamide
• InChI: InChI=1S/C12H16N2O5/c1-18-7-3-6-13-12(15)9-4-5-11(19-2)10(8-9)14(16)17/h4-5,8H,3,6-7H2,1-2H3,(H,13,15)
• InChI Key: KZLJZEIEGQRPMP-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1=CC(=C(C=C1)OC)[N+](=O)[O-]
• Molecular Formula: C12H16N2O5
• Molecular Weight: 268.27 g/mol

Description

“4-methoxy-N-(3-methoxypropyl)-3-nitrobenzamide” is a chemical compound. Based on its name, it contains a benzamide group, which is a common feature in many pharmaceutical drugs. The methoxy groups and nitro group attached to the benzene ring could potentially give this compound unique properties, but without specific studies or data, it’s hard to say for certain.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzene ring with a nitro group, two methoxy groups, and a benzamide group attached. The exact structure would depend on the positions of these groups on the benzene ring.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the reagents and conditions used. The nitro group could potentially be reduced to an amine, and the methoxy groups could potentially undergo reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, density, and solubility.

Mechanism of Action

Without specific studies or data, it’s hard to say what the mechanism of action of this compound would be. If it has biological activity, it could potentially interact with proteins or other molecules in the body.

Safety and Hazards

Without specific safety data, it’s hard to say what the hazards of this compound would be. As with any chemical, it should be handled with care and appropriate safety precautions should be taken.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. If it has interesting biological activity, it could be studied further for potential use in medicine.